Cas no 1328640-52-3 (2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid)

• Product Name: 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid
• CAS No: 1328640-52-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD20491570
• CID: 5207731
• PubChem ID: 60136564
• Update Time: 2025-10-31

2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-isopropyl-1H-pyrazol-5-yl)acetic acid
• 2-[4-bromo-1-(propan-2-yl)-1h-pyrazol-5-yl]acetic acid
• 2-(4-bromo-2-propan-2-ylpyrazol-3-yl)acetic acid
• 2-(4-Bromo-1-isopropyl-1H-pyrazol-5-yl)acetic acid
• STL415134
• [4-bromo-1-(propan-2-yl)-1H-pyrazol-5-yl]acetic acid
• 2-(4-bromo-2-isopropyl-pyrazol-3-yl)acetic acid
• 1H-Pyrazole-5-acetic acid, 4-bromo-1-(1-methylethyl)-
• 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid

• MDL： MFCD20491570
• Inchi： 1S/C8H11BrN2O2/c1-5(2)11-7(3-8(12)13)6(9)4-10-11/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： HFBIBQDZYTVIPR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 246
• Monoisotopic Mass: 246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Additional information on 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid

Introduction to 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid (CAS No. 1328640-52-3) and Its Emerging Applications in Chemical Biology

2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid, identified by the CAS number 1328640-52-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties. The presence of bromine and propyl substituents in its molecular structure enhances its reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The pyrazole core of 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid is a six-membered aromatic ring containing two nitrogen atoms, which is known to exhibit various biological functions. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom at the 4-position and the propyl group at the 1-position introduce additional functional handles that can be exploited for selective modifications, enabling the development of novel derivatives with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs), which are critical targets in many diseases. The acetic acid moiety in 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid suggests potential for interaction with biological macromolecules, particularly through its carboxyl group. This feature makes it an attractive candidate for designing inhibitors or modulators of enzymes and receptors involved in metabolic pathways and signal transduction.

One of the most compelling aspects of 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid is its versatility as a building block in medicinal chemistry. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. Similarly, the propyl group can be readily modified through various chemical transformations, including oxidation, reduction, or alkylation, providing ample opportunities to fine-tune the pharmacokinetic properties of derived compounds.

Recent studies have highlighted the importance of pyrazole derivatives in addressing neurological disorders. For instance, modifications of the pyrazole scaffold have led to the discovery of compounds with neuroprotective effects, making them promising candidates for treating Alzheimer's disease and Parkinson's disease. Given the structural similarity of 2-4-bromo-1-(propan-2-yl)-1H-pyrazol-5-ylacetic acid to some of these active molecules, it is reasonable to hypothesize that this compound may exhibit comparable or even superior biological activity in relevant disease models.

The acetic acid functionality also opens up possibilities for further derivatization into amides or esters, which are common pharmacophores in drug molecules. These derivatives could potentially enhance solubility or bioavailability while maintaining or improving target engagement. Additionally, the presence of both bromine and propyl groups provides multiple points for interaction with biological targets, increasing the likelihood of achieving potent inhibition or modulation.

In light of these attributes, 2-4-bromo-1-(propan-2-y l)-1H-pyrazol -5 -ylacetic acid (CAS No. 1328640 -52 -3) represents a promising lead compound for further investigation. Its unique structural features and potential biological activities make it an attractive candidate for development into therapeutic agents targeting a wide range of diseases. As research in chemical biology continues to evolve, compounds like this are likely to play a crucial role in discovering novel treatments that address unmet medical needs.

The growing interest in heterocyclic compounds as pharmaceuticals underscores their importance in modern drug discovery. Pyrazoles, in particular, have demonstrated remarkable versatility and efficacy across multiple therapeutic areas. The combination of structural simplicity with functional diversity makes them ideal candidates for generating libraries of compounds for high-throughput screening (HTS). By leveraging computational methods and synthetic strategies, researchers can rapidly identify derivatives of 2 -4 -bromo -1 -(propan -2 - yl) -1 H -pyrazol -5 - ylacetic acid that exhibit improved pharmacological profiles.

Moreover, advances in synthetic chemistry have enabled the efficient preparation of complex pyrazole derivatives on scales suitable for preclinical studies. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, facilitating rapid exploration of chemical space. These innovations are particularly relevant when dealing with multifunctional compounds like 2 -4 -bromo -1 -(propan -2 - yl) -1 H -pyrazol -5 - ylacetic acid, where multiple reactive sites need to be carefully controlled during synthesis.

The potential applications of 2 -4 -bromo -1 -(propan -2 - yl) -1 H -pyrazol -5 - ylacetic acid extend beyond traditional drug development. Its unique reactivity makes it a valuable tool for studying enzyme mechanisms and exploring new synthetic pathways. For example, transition metal-catalyzed reactions involving this compound could provide insights into catalytic processes relevant to industrial applications or environmental remediation efforts.

In conclusion, 2 4 bromo 1 (propan 2 yl) 1H pyrazol 5 ylacetic acid (CAS No . 1328640 52 3 ) is a structurally intriguing compound with significant potential in chemical biology . Its versatility as a synthetic intermediate , coupled with its promising biological activities , makes it an attractive candidate for further exploration . As research continues to uncover new applications for heterocyclic compounds , compounds like this are poised to play a vital role in advancing our understanding of biological systems and developing innovative therapeutic strategies .